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Compound of Interest

Compound Name: Anti-NASH agent 1

Cat. No.: B11931869

This guide provides critical safety, handling, and disposal protocols for researchers, scientists,
and drug development professionals working with the farnesoid X receptor (FXR) agonist,
Obeticholic Acid (OCA), a representative Anti-NASH Agent. Adherence to these guidelines is
essential for ensuring laboratory safety and procedural integrity.

Chemical and Safety Data Overview

Obeticholic Acid (OCA) is a semi-synthetic bile acid analogue.[1] While instrumental in NASH
research, it presents several hazards that necessitate careful handling.[2] The following table
summarizes key quantitative data for OCA.
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Property Value Source

) (3a,5B,60,70)-6-Ethyl-3,7-
Chemical Name _ _ _ [3]
dihydroxycholan-24-oic Acid

CAS Number 459789-99-2 [2][3]
Molecular Formula C26H4404 [3]
Molecular Weight 420.6 g/mol [3]
Physical Form Solid [2]
Melting Point 108-110°C [2]
Boiling Point 562.9°C at 760 mmHg [2]

H302: Harmful if
swallowedH315: Causes skin
irritationH319: Causes serious

GHS Hazard Statements eye irritationH335: May cause [2][4]
respiratory irritationH361:
Suspected of damaging fertility
or the unborn child

Operational and Disposal Protocols

The following protocols provide step-by-step guidance for the safe handling and disposal of
Obeticholic Acid in a laboratory setting.

Experimental Handling and Personal Protective
Equipment (PPE)
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Step

Procedure

PPE & Engineering
Controls

1. Preparation

Work in a designated area,
such as a chemical fume hood
or a well-ventilated space, to
minimize inhalation exposure.
[2] Ensure a safety shower and
eye wash station are

accessible.[2]

Chemical fume hood,
accessible eye wash station

and safety shower.

2. Donning PPE

Wear appropriate personal
protective equipment before

handling the compound.

Impervious clothing, nitrile
gloves, safety goggles with
side-shields, and a suitable
respirator if dust formation is
likely.[2][3]

3. Weighing & Dilution

Handle the solid powder
carefully to avoid creating dust.
[3] If preparing solutions, add
the solvent to the pre-weighed
OCA slowly to prevent

splashing.

Use a chemical fume hood for
weighing and solution

preparation.

4. Post-Handling

After handling, wash hands
thoroughly.[2] Decontaminate
all surfaces and equipment

used.

Standard laboratory soap and

water.

5. Accidental Exposure

Eyes: Rinse cautiously with
water for several minutes.
Remove contact lenses if
present and easy to do.
Continue rinsing.[2]Skin: Wash
with plenty of soap and water.
[2]Inhalation: Move person to
fresh air.[2][3]Ingestion: Rinse
mouth and seek medical

advice.[2]

Seek medical attention if

exposed or concerned.[4]
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Evacuate personnel to a safe

area. Wear full PPE, including

a self-contained breathing

apparatus if necessary, and ] ) ]
) ] ] Full PPE, spill containment kit

6. Spills avoid dust formation.[3] Absorb ) ]
) ) ) ] with absorbent material.

spills with an inert, liquid-

binding material and collect for

disposal.[2] Provide adequate

ventilation.[3]

Storage and Disposal Plan
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Step Procedure Guidelines
) ) Store according to
Store in a well-ventilated,
) ) manufacturer's
1. Storage locked place with the container

tightly closed.[2]

recommendations (often at

-20°C for long-term stability).

2. Waste Collection

Collect all waste materials
(excess OCA, contaminated
consumables) in a designated,
properly labeled hazardous
waste container.[5][6] The
container must be compatible
with the chemical and kept
closed except when adding
waste.[6][7]

Use sturdy, chemically
resistant containers with

secure screw caps.[6]

3. Empty Containers

An "empty" container must
have all contents removed by
standard practice.[7] The first
rinse of the container must be
collected and disposed of as
hazardous waste.[5]
Subsequent rinses may be
permissible for drain disposal
depending on local

regulations.

Obliterate or deface the
original label before disposing
of the rinsed, dried container

as solid waste.[5]

4. Disposal

All chemical waste and
contaminated materials must
be disposed of through your
institution's Environmental
Health and Safety (EHS)
office.[8] Never dispose of
OCA via standard trash or

sewer drains.[5]

Contact EHS for a scheduled

waste pick-up.

Visualized Workflows and Pathways
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Laboratory Handling Workflow for Obeticholic Acid

The following diagram outlines the procedural flow for safely managing Obeticholic Acid from
receipt to final disposal.
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Caption: Laboratory workflow for Obeticholic Acid.
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Mechanism of Action: FXR Signaling Pathway

Obeticholic Acid is a potent agonist of the Farnesoid X Receptor (FXR), a nuclear receptor that
plays a central role in regulating bile acid, lipid, and glucose metabolism.[9][10] Its activation
initiates a signaling cascade that is key to its therapeutic effects in NASH.
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Caption: Simplified FXR signaling pathway activated by Obeticholic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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